N-methyl-N'-nitrosohomopiperazine
Description
N-Methyl-N'-nitrosohomopiperazine is a heterocyclic organic compound featuring a seven-membered homopiperazine (azepane) ring substituted with a methyl group and a nitroso (-N=O) group.
Properties
Molecular Formula |
C6H13N3O |
|---|---|
Molecular Weight |
143.19 g/mol |
IUPAC Name |
1-methyl-4-nitroso-1,4-diazepane |
InChI |
InChI=1S/C6H13N3O/c1-8-3-2-4-9(7-10)6-5-8/h2-6H2,1H3 |
InChI Key |
YLNMUWNWPFDZHS-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCCN(CC1)N=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Carcinogenicity and Mutagenicity
- For example, N-methyl-N′-nitro-N-nitrosoguanidine (MNNG, CAS 70-25-7) induces gastrointestinal tumors in rodents and is classified as a Group 2A carcinogen by IARC . Similarly, N-methyl-N’-nitrosopiperazine is utilized in cancer research due to its DNA-alkylating properties .
Pharmacological vs. Toxicological Profiles
- Antihistaminic Derivatives : N-Methyl-N'-(4-chlorobenzhydryl) piperazine dihydrochloride demonstrates therapeutic utility as an antihistamine, highlighting how structural modifications (e.g., absence of nitroso groups) can mitigate toxicity .
- Decontamination Challenges : Nitroso compounds like N-methyl-N’-nitrosopiperazine require specialized decontamination methods (e.g., alkaline hydrolysis) due to their stability and hazardous nature .
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